Cas no 2171282-75-8 ((1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: (1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171282-75-8
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5784756
• PubChem ID: 165599319
• Update Time: 2025-10-23

(1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2171282-75-8
• (1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1618246

• Inchi： 1S/C10H19N3/c1-7-6-9(8(2)11)13(12-7)10(3,4)5/h6,8H,11H2,1-5H3/t8-/m1/s1
• InChI Key： PLRGJSQJUORBBE-MRVPVSSYSA-N
• SMILES： N1(C(=CC(C)=N1)[C@@H](C)N)C(C)(C)C

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine

Compound Introduction: (1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171282-75-8)

(1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2171282-75-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a chiral center, as indicated by the (1R) configuration, which suggests its potential role in enantioselective synthesis and drug development. The presence of a tert-butyl group at the 1-position and a methyl group at the 3-position of the pyrazole ring contributes to its distinct physicochemical properties, including solubility, stability, and metabolic pathways. These structural characteristics make it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the pyrazole moiety can exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. Specifically, the pyrazol-5-yl substituent in this compound may contribute to its pharmacological effects by interacting with various biological targets. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and signal transduction pathways, which are crucial for many disease mechanisms.

The amine functional group at the ethyl chain of this compound further enhances its potential as a pharmacophore. Amines are well-known for their ability to form hydrogen bonds and participate in various biochemical interactions, making them valuable in drug design. The combination of these structural features suggests that (1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine could serve as a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. These tools have been instrumental in identifying potential lead structures for drug development. In particular, virtual screening techniques have been used to evaluate the binding potential of this compound with enzymes and receptors involved in various diseases. Preliminary results indicate that it may exhibit inhibitory activity against certain therapeutic targets, warranting further experimental validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chiral center at the (1R) configuration is particularly challenging and requires advanced synthetic methodologies such as asymmetric catalysis or chiral auxiliary-based approaches. The presence of both the tert-butyl and methyl groups also necessitates careful optimization to ensure high yield and purity. Despite these challenges, recent improvements in synthetic techniques have made it more feasible to produce this compound on a larger scale for research purposes.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology studies. Pyrazole derivatives are known to interact with various biomolecules, making them useful tools for understanding biological processes at the molecular level. For instance, they can be used as probes to study enzyme mechanisms or as inhibitors to modulate cellular signaling pathways. The unique structural features of (1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine make it a valuable asset in such investigations.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors targeting post-translational modifications (PTMs), which play critical roles in various cellular processes. Pyrazole-based compounds have shown promise in modulating PTMs such as phosphorylation and ubiquitination. Given the importance of these modifications in disease pathogenesis, this compound could be a valuable candidate for developing drugs that target PTM-related pathways. Further research is needed to elucidate its mechanism of action and potential therapeutic applications.

Another area where this compound shows promise is in the development of radiolabeled probes for imaging applications. Pyrazole derivatives can be incorporated into molecules designed for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging. These radiolabeled compounds can provide valuable insights into disease progression and treatment response by visualizing target molecules in vivo. The structural stability and bioavailability of (1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)ethan-1-amine make it an attractive candidate for such applications.

The environmental impact of pharmaceutical compounds is also an important consideration during drug development. Efforts are being made to design molecules that are biodegradable and have minimal environmental persistence. The structural features of this compound suggest that it may be relatively stable under physiological conditions but could undergo degradation through metabolic pathways or environmental exposure. Further studies on its environmental fate would provide valuable data for assessing its ecological impact.

In conclusion, (1R)-1-(1-tert-butyl-3-methyl-1H-pyrazol-5-ylenthanamino) (CAS No. 2171282- 75 8) is a promising compound with diverse potential applications in pharmaceutical research. Its unique structural features, including the pyrazol - 5 - yl, tert-butyl, and methyl substituents, as well as the amine functional group, make it an intriguing candidate for further investigation. Ongoing research aims to explore its pharmacological properties, synthetic feasibility, and potential therapeutic uses. As our understanding of biological mechanisms continues to expand, compounds like this one are expected to play a significant role in future drug development efforts.